Cas no 29418-67-5 (2-Bromobenzhydrazide)

• Product Name: 2-Bromobenzhydrazide
• CAS No: 29418-67-5
• MF: C₇H₇BrN₂O
• MW: 215.047280550003
• MDL: MFCD00051577
• CID: 88811
• PubChem ID: 101460
• Update Time: 2025-05-23

2-Bromobenzhydrazide Chemical and Physical Properties

Names and Identifiers

• 2-Bromobenzhydrazide
• 2-Bromobenzohydrazide
• 2-BROMOBENZOIC ACID HYDRAZIDE
• 2-BROMOBENZOIC HYDRAZIDE
• Benzoic acid,2-bromo-,hydrazide
• o-bromobenzoic hydrazide
• o-bromobenzoylhydrazine
• 2-Bromobenzoylhydrazine
• (2-bromobenzoyl)hydrazine
• 2-bromobenzenecarbohydrazide
• 2-BROMO-BENZOIC ACID HYDRAZIDE
• bromobenzhydrazide
• NSC522536
• PubChem3742
• 2-bromanylbenzohydrazide
• ASISCHEM D51117
• 2-bromobenzoic acid, hydrazide
• Benzoic acid, bromo-, hydrazide
• PQNLAYLOCZKPIY-UHFFFAOYSA-N
• AKOS000195579
• 116921-73-4
• SR-01000041089
• DTXSID90183634
• FT-0611532
• CS-0192056
• FT-0611531
• Z56899129
• SCHEMBL406053
• NS00028690
• NSC 522536
• Benzoic acid, bromo-, hydrazide (9CI)
• EN300-17220
• NSC-522536
• D89049
• A819898
• F0722-1729
• Benzoic acid, 2-bromo-, hydrazide
• EINECS 249-614-2
• 29418-67-5
• SR-01000041089-1
• MFCD00051577
• VS-01900
• benzoylhydrazine, O-bromo
• DB-020709
• BBL008389
• STK229692
• ALBB-030168

• MDL： MFCD00051577
• Inchi： 1S/C7H7BrN2O/c8-6-4-2-1-3-5(6)7(11)10-9/h1-4H,9H2,(H,10,11)
• InChI Key： PQNLAYLOCZKPIY-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C(NN)=O
• BRN： 1941021

Computed Properties

• Exact Mass: 213.97400
• Monoisotopic Mass: 213.974175
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 0.3
• Topological Polar Surface Area: 55.1

Experimental Properties

• Color/Form: White crystalline powder
• Density: 1.615
• Melting Point: 151.0 to 155.0 deg-C
• Boiling Point: 367.2°Cat760mmHg
• Flash Point: 175.9°C
• Refractive Index: 1.615 
• PSA: 55.12000
• LogP: 2.14380
• Solubility: Insoluble in water

2-Bromobenzhydrazide Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• HazardClass：IRRITANT
• Risk Phrases：R36/37/38
• Safety Term：S26;S36

Additional information on 2-Bromobenzhydrazide

Synthesis, Properties, and Applications of 2-Bromobenzhydrazide (CAS No. 29418-67-5)

2-Bromobenzhydrazide, identified by its CAS registry number 29418-67-5, is a versatile organic compound with a molecular formula of C₇H₇BrN₃O. This hydrazide derivative features a benzene ring substituted with a bromine atom at the para position relative to the hydrazide functional group. The structural characteristics of 2-bromobenzhydrazide make it a valuable intermediate in pharmaceutical and agrochemical research, particularly in the development of bioactive molecules through condensation reactions and heterocycle formation.

The synthesis of CAS No. 29418-67-5 typically involves the reaction between 2-bromoacetophenone and hydrazine hydrate under controlled conditions. Recent studies have optimized this process using microwave-assisted techniques to enhance yield and purity while minimizing side reactions. The brominated aromatic system in 2-bromobenzhydrazide provides a strategic handle for further functionalization via nucleophilic substitution or transition-metal-catalyzed cross-coupling reactions, aligning with modern synthetic strategies in medicinal chemistry.

In terms of physical properties, CAS No. 29418-67-5 exhibits moderate solubility in polar organic solvents such as dimethyl sulfoxide (DMSO) and ethanol but shows limited water solubility due to its hydrophobic aromatic core. Spectroscopic analyses reveal characteristic absorption bands in infrared (IR) spectroscopy at ~3300 cm^-1 (N-H stretching) and ~1650 cm^-1 (C=O stretching), confirming the presence of the hydrazide moiety. Nuclear magnetic resonance (NMR) studies further elucidate the electronic environment around the brominated carbon atoms.

The chemical reactivity profile of CAS No. 29418-67-5

In the realm of biological activity, compounds derived from CAS No. 29418-67-5

The application potential of CAS No. 29418-67-5

An emerging area of interest involves the use of CAS No. 29418-67-5

The environmental impact profile associated with production processes involving CAS No. 29418-67-5

In academic research settings, access to high-purity samples of CAS No. 29418-67-598%) and elemental analysis certificates traceable to international standards organizations like ISO/IEC.

Ongoing investigations continue to explore novel applications for this versatile intermediate, particularly in the development of radiolabeled compounds for positron emission tomography (PET) imaging agents where bromine isotopes can serve as convenient labeling handles without compromising biological activity.